![molecular formula C16H28ClNO6S B217173 2-Hydroxy-2-(p-(isobutylsulfonyl)phenyl)-4-morpholineethanol hydrochloride hydrate CAS No. 104100-25-6](/img/structure/B217173.png)
2-Hydroxy-2-(p-(isobutylsulfonyl)phenyl)-4-morpholineethanol hydrochloride hydrate
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Overview
Description
2-Hydroxy-2-(p-(isobutylsulfonyl)phenyl)-4-morpholineethanol hydrochloride hydrate, also known as HBS-101, is a chemical compound widely used in scientific research. It is a potent and selective inhibitor of phosphodiesterase 5 (PDE5), an enzyme that plays a crucial role in regulating cyclic guanosine monophosphate (cGMP) levels in the body. In
Mechanism of Action
2-Hydroxy-2-(p-(isobutylsulfonyl)phenyl)-4-morpholineethanol hydrochloride hydrate works by selectively inhibiting PDE5, an enzyme that breaks down cGMP, a signaling molecule that regulates smooth muscle relaxation and vasodilation. By inhibiting PDE5, this compound increases cGMP levels, leading to increased smooth muscle relaxation and vasodilation. This results in improved blood flow to the lungs and other tissues, leading to improved cardiovascular function.
Biochemical and physiological effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to improve pulmonary hemodynamics, reduce pulmonary artery pressure, and improve exercise capacity in patients with pulmonary hypertension. This compound has also been shown to improve erectile function in patients with erectile dysfunction. Additionally, this compound has been shown to inhibit platelet aggregation, reduce smooth muscle cell proliferation, and promote angiogenesis.
Advantages and Limitations for Lab Experiments
2-Hydroxy-2-(p-(isobutylsulfonyl)phenyl)-4-morpholineethanol hydrochloride hydrate has several advantages for lab experiments. It is a potent and selective inhibitor of PDE5, making it a valuable tool for studying the role of PDE5 in various physiological and pathological processes. It is also commercially available and relatively easy to synthesize. However, this compound has some limitations. It has a short half-life and requires frequent dosing, which can make it difficult to use in some experiments. Additionally, it is expensive compared to other PDE5 inhibitors.
Future Directions
There are several future directions for 2-Hydroxy-2-(p-(isobutylsulfonyl)phenyl)-4-morpholineethanol hydrochloride hydrate research. One area of interest is the role of PDE5 inhibition in cancer. PDE5 has been shown to be overexpressed in several types of cancer, and PDE5 inhibitors like this compound have been shown to have anti-tumor effects. Another area of interest is the development of new PDE5 inhibitors with improved pharmacokinetic properties. Finally, the use of this compound in combination with other drugs for the treatment of various diseases is an area of active research.
Synthesis Methods
2-Hydroxy-2-(p-(isobutylsulfonyl)phenyl)-4-morpholineethanol hydrochloride hydrate can be synthesized using a multistep process starting from commercially available starting materials. The first step involves the reaction of 4-bromo-1-isobutylsulfonylbenzene with morpholine to form 4-morpholine-1-isobutylsulfonylbenzene. This intermediate is then reacted with 2-hydroxyethyl morpholine to yield 2-hydroxy-2-(p-(isobutylsulfonyl)phenyl)-4-morpholineethanol. The final step involves the addition of hydrochloric acid to the product to form the hydrochloride salt.
Scientific Research Applications
2-Hydroxy-2-(p-(isobutylsulfonyl)phenyl)-4-morpholineethanol hydrochloride hydrate is widely used in scientific research as a tool to investigate the role of PDE5 in various physiological and pathological processes. It has been shown to be effective in treating pulmonary hypertension, erectile dysfunction, and other cardiovascular diseases. This compound has also been used to study the effects of PDE5 inhibition on platelet function, smooth muscle cell proliferation, and angiogenesis.
properties
CAS RN |
104100-25-6 |
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Molecular Formula |
C16H28ClNO6S |
Molecular Weight |
397.9 g/mol |
IUPAC Name |
4-(2-hydroxyethyl)-2-[4-(2-methylpropylsulfonyl)phenyl]morpholin-2-ol;hydrate;hydrochloride |
InChI |
InChI=1S/C16H25NO5S.ClH.H2O/c1-13(2)11-23(20,21)15-5-3-14(4-6-15)16(19)12-17(7-9-18)8-10-22-16;;/h3-6,13,18-19H,7-12H2,1-2H3;1H;1H2 |
InChI Key |
HRPQUHQBLVIUGX-UHFFFAOYSA-N |
SMILES |
CC(C)CS(=O)(=O)C1=CC=C(C=C1)C2(CN(CCO2)CCO)O.O.Cl |
Canonical SMILES |
CC(C)CS(=O)(=O)C1=CC=C(C=C1)C2(CN(CCO2)CCO)O.O.Cl |
synonyms |
4-Morpholineethanol, 2-hydroxy-2-(p-(isobutylsulfonyl)phenyl)-, hydroc hloride, hydrate |
Origin of Product |
United States |
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